Cas no 50591-66-7 (1-(2-Nitrobenzyl)piperidine)

• Product Name: 1-(2-Nitrobenzyl)piperidine
• CAS No: 50591-66-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 2184948
• PubChem ID: 418765
• Update Time: 2025-04-21

1-(2-Nitrobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrobenzyl)piperidine
• DB-258723
• SCHEMBL14351628
• 50591-66-7

• Inchi： 1S/C12H16N2O2/c15-14(16)12-7-3-2-6-11(12)10-13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-10H2
• InChI Key： QKNUYACRZCAJKF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN1CCCCC1)=O

Computed Properties

• Exact Mass: 220.121177757Da
• Monoisotopic Mass: 220.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų